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Compound of Interest

Compound Name: 3-Methoxy-2-methylpyridine

Cat. No.: B1587472

An In-Depth Technical Guide to the Health and Safety of 3-Methoxy-2-methylpyridine
Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the health and safety aspects of
3-Methoxy-2-methylpyridine (CAS No: 26395-26-6). As a crucial pyridine derivative in various
research and development applications, a thorough understanding of its hazard profile and
handling requirements is paramount to ensure laboratory safety and experimental integrity. This
guide synthesizes critical data from authoritative safety data sheets to provide actionable
protocols and insights for professionals working with this compound.

Compound Identification and Key Properties

A foundational aspect of laboratory safety is the accurate identification and understanding of a
chemical's physical properties. These characteristics often dictate storage conditions, handling
procedures, and appropriate emergency responses.
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Property Data Source(s)
Chemical Name 3-Methoxy-2-methylpyridine [1]

CAS Number 26395-26-6 [1]
Molecular Formula C7HsNO Inferred
Molecular Weight 123.15 g/mol Inferred
Appearance Liquid [2]

Boiling Point 142 °C / 288 °F [2]

Density 1.038 g/cm3 at 25 °C /77 °F [2]

GHS Hazard Identification and Classification

3-Methoxy-2-methylpyridine is classified as a hazardous substance under the Globally
Harmonized System (GHS). The primary risks associated with this chemical involve
flammability and irritation to the skin, eyes, and respiratory system. Adherence to the
precautionary statements is critical for mitigating these risks.

Hazard Class Category Hazard Statement Source(s)

o H226: Flammable
Flammable Liquids Category 3/4 o [1][2]
liquid and vapour

Skin H315: Causes skin
S Category 2 o [1](2]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A N [11[2]
Damage/Irritation eye irritation

Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3 ) S [1112]
respiratory irritation
Exposure)

Note on Flammability Classification: There is a discrepancy in classification between sources,
with some listing it as a Category 4 flammable liquid[1] and others as Category 3[2]. For risk
assessment and safety planning, it is best practice to adopt the more conservative Category 3
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classification, assuming a lower flashpoint and implementing more stringent controls against
ignition sources.

Caption: GHS hazard profile for 3-Methoxy-2-methylpyridine.

Safe Handling and Storage Protocols

The causality behind stringent handling protocols is directly linked to the GHS hazards
identified above. Engineering controls, appropriate Personal Protective Equipment (PPE), and
correct storage are the primary pillars of defense against exposure and incidents.

Engineering Controls

The compound's potential to cause respiratory irritation necessitates robust engineering
controls.

¢ Ventilation: Always handle this chemical in a well-ventilated area. For procedures that may
generate vapors or aerosols, a certified chemical fume hood is mandatory[2].

o Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and
in close proximity to the workstation[3]. Regular functionality checks of this equipment are
required.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific risks.

e Eye and Face Protection: Wear chemical safety goggles conforming to NIOSH (US) or EN
166 (EU) standards.[4] A face shield should be worn in addition to goggles when there is a
significant risk of splashing.

 Skin Protection:
o Gloves: Wear chemical-impermeable gloves inspected for integrity before each use[4].

o Clothing: Flame-retardant and antistatic protective clothing is recommended[2]. A lab coat
is the minimum requirement. Ensure all skin is covered.
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+ Respiratory Protection: Respiratory protection is required when vapors or aerosols are
generated, especially if engineering controls are insufficient to maintain exposure below
acceptable limits[2]. Use a respirator and cartridges appropriate for organic vapors.

Begin work with
3-Methoxy-2-methylpyridine

Is a chemical fume hood available
and operational?

STOP
Select and Don Required PPE | -, Do not proceed without
: adequate ventilation

Safety Goggles

(NIOSH/EN 166) Impermeable Gloves Lab Coat / Protective Clothing

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision workflow for ensuring proper PPE selection.

Conditions for Safe Storage

Proper storage is essential to maintain chemical stability and prevent hazardous situations.

+ Container: Keep the container tightly closed in a dry, cool, and well-ventilated place[2][3].
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e Ignition Sources: Store away from heat, sparks, open flames, and hot surfaces[1][2]. Take
precautionary measures against static discharge[2].

e Segregation: Store locked up and apart from incompatible materials, such as strong
oxidizing agents[1][3].

Emergency Procedures and First Aid

A pre-planned and well-understood emergency protocol is crucial. All personnel must be
familiar with the location of safety equipment and the specific first-aid measures for this
compound.

First-Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

e General Advice: If symptoms persist, call a physician. Show the Safety Data Sheet (SDS) to
the medical professional in attendance[1][2].

e Inhalation:

o Immediately remove the victim to fresh air and keep them at rest in a position comfortable
for breathing[1].

o If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial
respiration[5][6].

o Call a POISON CENTER or doctor if the person feels unwell[1].
» Skin Contact:
o Take off immediately all contaminated clothing[2].
o Wash the affected area with plenty of soap and water for at least 15 minutes[1].

o If skin irritation occurs, seek medical advice/attention[1]. Wash contaminated clothing
before reuse[2].
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e Eye Contact:

o Rinse cautiously and immediately with plenty of water for at least 15 minutes, also under
the eyelids[1].

o Remove contact lenses, if present and easy to do. Continue rinsing[1].
o If eye irritation persists, get medical advice/attention immediately[1].
e Ingestion:
o Rinse mouth with water[6].
o Do NOT induce vomiting[3].

o Never give anything by mouth to an unconscious person[4]. Call a physician or poison
control center immediately[3].

Fire-Fighting Measures

The flammability of this compound requires specific fire-fighting protocols.

o Suitable Extinguishing Media: Use COz, dry chemical, alcohol-resistant foam, or dry sand[1]
[2]. Water spray may be used to cool closed containers|[3].

o Specific Hazards: Vapors may form explosive mixtures with air when heated intensely[2].
Containers may explode when heated[7]. Hazardous combustion products include carbon
monoxide (CO), carbon dioxide (COz2), and nitrogen oxides (NOXx)[3][7].

e Protective Equipment: Fire-fighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear[1][7].

Accidental Release Measures (Spill Protocol)

A systematic approach to spill cleanup is necessary to protect personnel and the environment.

o Evacuate & Secure: Evacuate non-essential personnel from the danger area. Remove all
sources of ignition and ensure adequate ventilation[4].
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e Personal Protection: Don the appropriate PPE as described in Section 3.2, including

respiratory protection.

e Environmental Protection: Prevent the chemical from entering drains or waterways. Cover

drains if necessary[2][4].
e Containment & Cleanup:
o Use non-sparking tools and explosion-proof equipment[4][7].

o Absorb the spill with an inert, liquid-absorbent material (e.g., sand, silica gel, Chemizorb®)

[2][3].

o Collect the material and place it into a suitable, labeled, and closed container for

disposal[3].
o Decontamination: Clean the affected area thoroughly.

» Disposal: Dispose of the waste material at an approved waste disposal plant in accordance
with local, state, and federal regulations[1][2].
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Accidental Spill Occurs

1. Evacuate Area
2. Remove Ignition Sources
3. Ensure Ventilation

Don Full PPE
(Gloves, Goggles, Respirator, etc.)
(Prevent Entry into Drains)

Contain spill with
inert absorbent material

Collect waste using
non-sparking tools

Y

Place in sealed container
for hazardous waste

'

Decontaminate Spill Area

Dispose of waste via
approved channels

Click to download full resolution via product page

Caption: Step-by-step workflow for accidental release response.
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Toxicological Profile

The known toxicological information underscores the irritation potential of 3-Methoxy-2-
methylpyridine.

o Acute Toxicity: No specific acute toxicity data is available for the product itself[1]. However,
related pyridine compounds can be harmful if swallowed[8][9]. A conservative approach
assuming potential harm is warranted.

e Irritation: The compound is confirmed to be irritating to the eyes, skin, and respiratory
system[1].

e Chronic Effects:

o Sensitization: No information is available regarding its potential to cause skin or
respiratory sensitization[1].

o Carcinogenicity: There is no data to indicate that this compound is carcinogenic[1].
o Mutagenicity & Reproductive Toxicity: Data is not available.

Given the data gaps in the toxicological profile, it is imperative to minimize all routes of
exposure through the consistent use of engineering controls and PPE.

Disposal Considerations

Chemical waste must be managed responsibly to prevent environmental contamination and
ensure regulatory compliance.

¢ Product: The material should be disposed of by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing[4]. Do not contaminate water,
foodstuffs, or sewer systems[4].

» Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, they can be punctured to render them unusable and
disposed of in a sanitary landfill or by controlled incineration where permitted[4].

All disposal practices must be in accordance with federal, state, and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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